![molecular formula C22H17N3O2 B12894028 4-(3-(2-Methylbenzoyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)benzamide CAS No. 858118-23-7](/img/structure/B12894028.png)
4-(3-(2-Methylbenzoyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)benzamide
Overview
Description
Preparation Methods
Industrial Production: Information regarding large-scale industrial production methods is also limited. research literature may provide additional insights.
Chemical Reactions Analysis
Reactions: While precise reactions are not specified, we can infer that this compound may undergo various transformations typical of benzamides and pyridines.
Common Reagents and Conditions: Standard reagents and conditions for amide formation, aromatic substitution, and pyridine chemistry likely play a role.
Major Products: The major products formed during its synthesis would depend on the specific reaction pathways employed.
Scientific Research Applications
Chemistry: Researchers may explore its reactivity, stability, and potential as a building block for more complex molecules.
Biology: Investigations into its biological activity, such as enzyme inhibition or receptor binding, could be relevant.
Medicine: It might serve as a lead compound for drug development, although further studies are necessary.
Industry: Its use in materials science or as a catalyst precursor could be explored.
Mechanism of Action
- Unfortunately, the exact mechanism by which this compound exerts its effects remains undisclosed in the available literature. Further research is needed to elucidate its molecular targets and pathways.
Comparison with Similar Compounds
Similar Compounds: While no direct comparisons are provided, we can explore related benzamides, pyridines, and amides to highlight its uniqueness.
Properties
CAS No. |
858118-23-7 |
|---|---|
Molecular Formula |
C22H17N3O2 |
Molecular Weight |
355.4 g/mol |
IUPAC Name |
4-[3-(2-methylbenzoyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]benzamide |
InChI |
InChI=1S/C22H17N3O2/c1-13-4-2-3-5-17(13)20(26)19-12-25-22-18(19)10-16(11-24-22)14-6-8-15(9-7-14)21(23)27/h2-12H,1H3,(H2,23,27)(H,24,25) |
InChI Key |
KOBZFVMMEYTIPO-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=CC=C1C(=O)C2=CNC3=C2C=C(C=N3)C4=CC=C(C=C4)C(=O)N |
Origin of Product |
United States |
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